2-[3-(3,4-dimethylphenyl)sulfonyl-6-fluoro-4-oxoquinolin-1-yl]-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[3-(3,4-dimethylphenyl)sulfonyl-6-fluoro-4-oxoquinolin-1-yl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C26H23FN2O5S/c1-16-8-10-19(12-17(16)2)35(32,33)24-14-29(22-11-9-18(27)13-20(22)26(24)31)15-25(30)28-21-6-4-5-7-23(21)34-3/h4-14H,15H2,1-3H3,(H,28,30)
• InChI Key: MAYYLFUQUTVVNT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)C2=CN(C3=C(C2=O)C=C(C=C3)F)CC(=O)NC4=CC=CC=C4OC)C
• Molecular Formula: C26H23FN2O5S
• Molecular Weight: 494.5 g/mol

Description

2-[3-(3,4-dimethylphenyl)sulfonyl-6-fluoro-4-oxoquinolin-1-yl]-N-(2-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C26H23FN2O5S and its molecular weight is 494.54. The purity is usually 95%.
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Scientific Research Applications

Reversible Cholinesterase Inhibitors

Reversible cholinesterase inhibitors have shown promise as pretreatment agents for exposure to organophosphorus compounds (OPCs), which are known to inhibit acetylcholinesterase (AChE), posing a serious health hazard. Studies have demonstrated that better therapeutic results are obtained when reversible AChE inhibitors are administered before exposure to OPCs. This suggests potential research applications for similar compounds in developing prophylactic agents against OPC exposure, possibly related to the AChE reactivating activity rather than AChE inhibition (Lorke & Petroianu, 2018).

Serotonin 5-HT(6) Receptor Antagonists

The role of serotonin 5-HT(6) receptor antagonists in the treatment of learning and memory disorders has been a significant area of research. Early selective antagonists identified by pharmaceutical research have paved the way for the development of structurally diverse series of selective antagonists. This area of research suggests potential applications for compounds that can act as 5-HT(6) receptor antagonists, potentially improving retention performance and cognition enhancement (Russell & Dias, 2002).

Neurotoxicity of Environmental Contaminants

Research on the neurotoxic effects of environmental contaminants, such as polybrominated diphenyl ethers (PBDEs) and their hydroxylated forms, highlights the adverse effects on the developing brain. This research area underscores the importance of studying compounds that may mitigate or prevent the neurotoxic effects of environmental pollutants, including those capable of disrupting calcium homeostasis and modulating neurotransmitter receptor function (Dingemans, van den Berg, & Westerink, 2011).

Oxidoreductive Enzymes in Pollution Treatment

The application of oxidoreductive enzymes, facilitated by redox mediators, in the remediation and degradation of various organic pollutants presents a novel approach to treating industrial wastewater. This suggests potential research applications for compounds that can serve as or enhance the activity of redox mediators, improving the efficiency of pollutant degradation by enzymes such as laccases and peroxidases (Husain & Husain, 2007).